Cas no 7464-84-8 (1,7-Dimethyl-3-isobutylxanthine)

1,7-Dimethyl-3-isobutylxanthine Properties

Names and Identifiers

• 1,7-Dimethyl-3-isobutylxanthine
• 1,7-Dimethyl-3--(2-methylpropyl)purine-2,6-dione
• 1,7-dimethyl-3-(2-methylpropyl)purine-2,6-dione
• 3-Isobutyl-1,7-dimethyl-3,7-dihydro-purin-2,6-dion
• 3-isobutyl-1,7-dimethyl-3,7-dihydro-purine-2,6-dione
• 3-isobutyl-Paraxanthine
• BDBM50025575
• 7464-84-8
• NSC-400043
• NSC400043
• DTXSID00321929
• 1H-Purine-2,6-dione, 3,7-dihydro-1,7-dimethyl-3-(2-methylpropyl)-
• 1,7-dimethyl-3-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CHEMBL25096
• SCHEMBL1200300
• +Expand

• InChIKey： GJZLMIMXCYMPSI-UHFFFAOYSA-N
• Inchi： 1S/C11H16N4O2/c1-7(2)5-15-9-8(13(3)6-12-9)10(16)14(4)11(15)17/h6-7H,5H2,1-4H3
• SMILES： CN1C(=O)C2=C(N=CN2C)N(CC(C)C)C1=O

Computed Properties

• Exact Mass: 236.12700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.127
• Heavy Atom Count: 17
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• LogP: 0.08970
• PSA: 61.82000
• Refractive Index: 1.625
• Boiling Point: 427 °C at 760 mmHg
• Flash Point: 212.1 °C
• Density: 1.3

1,7-Dimethyl-3-isobutylxanthine Security Information

1,7-Dimethyl-3-isobutylxanthine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%